Cas no 2228831-23-8 (1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol
• CAS No: 2228831-23-8
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 5888942
• PubChem ID: 165632841
• Update Time: 2025-11-01

1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol
• EN300-1959518
• 2228831-23-8

• Inchi： 1S/C12H11F3O2/c1-7-8-4-2-3-5-9(8)17-10(7)6-11(16)12(13,14)15/h2-5,11,16H,6H2,1H3
• InChI Key： HKXGOLQKFOXATK-UHFFFAOYSA-N
• SMILES： FC(C(CC1=C(C)C2C=CC=CC=2O1)O)(F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.4Ų

Additional information on 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol

1,1,1-Trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol: A Comprehensive Overview of CAS No. 2228831-23-8

1,1,1-Trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol, with the CAS number 2228831-23-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and benzofuran moieties, which contribute to its distinct chemical and biological properties. In this comprehensive overview, we will delve into the structural features, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol is noteworthy for its combination of a trifluoromethyl group and a 3-methylbenzofuran moiety. The trifluoromethyl group is known for its strong electron-withdrawing properties and high lipophilicity, which can significantly influence the compound's pharmacokinetic behavior. The 3-methylbenzofuran moiety, on the other hand, is a common scaffold in natural products and synthetic compounds with diverse biological activities, including anti-inflammatory and anticancer properties.

The synthesis of 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol has been reported using various methodologies. One common approach involves the reaction of 3-methylbenzofuran with a suitable trifluoromethylated reagent. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using a palladium-catalyzed coupling reaction followed by reduction. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product.

In terms of biological activity, 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol has shown promising results in several preclinical studies. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that it may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The pharmacokinetic properties of 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol are also an important area of investigation. Studies have shown that the compound has good oral bioavailability and a favorable half-life in vivo. These characteristics make it an attractive candidate for further development as a therapeutic agent. However, more detailed pharmacokinetic studies are needed to fully understand its behavior in different biological systems.

In addition to its potential therapeutic applications, 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-ol has also been explored for its use as a research tool in chemical biology. Its unique structure allows it to serve as a valuable probe for studying protein-ligand interactions and cellular signaling pathways. For example, researchers at Harvard University have utilized this compound to investigate the role of specific kinases in cellular processes such as cell cycle regulation and apoptosis.

The safety profile of 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-y l)propan - 2 - ol strong > is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), thorough safety evaluations are essential before advancing to clinical trials. p > < p >In conclusion ,< strong > 1 , 1 , 1 - trifluoro - 3 - ( 3 - methyl - 1 - benzofuran - 2 - yl ) propan - 2 - ol strong > ( CAS No .< strong > 2228831 - 23 - 8 strong > ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its favorable biological activities and pharmacokinetic properties , make it an attractive candidate for further development . Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses , contributing to the advancement of drug discovery and development efforts . p > article > response >